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Compound of Interest

Compound Name: Propargyl-PEG11-acid

cat. No.: B11935579

Disclaimer: This document provides a comprehensive overview of the safety and handling
guidelines for Propargyl-PEG11-acid, compiled from available data on the substance and
structurally related compounds. A specific Safety Data Sheet (SDS) for Propargyl-PEG11-acid
was not located; therefore, this guide infers potential hazards and handling precautions from
similar molecules. This information is intended for use by trained professionals in a laboratory
setting and should be supplemented with a thorough risk assessment before use.

Introduction

Propargyl-PEG11-acid is a heterobifunctional linker molecule widely employed in biomedical
and pharmaceutical research, particularly in the fields of bioconjugation and the development
of Proteolysis Targeting Chimeras (PROTACS).[1] Its structure incorporates a terminal alkyne
group (propargyl) and a carboxylic acid, connected by an 11-unit polyethylene glycol (PEG)
spacer. The propargyl group facilitates "click chemistry" reactions, such as the copper-
catalyzed azide-alkyne cycloaddition (CUAAC), while the carboxylic acid can be conjugated to
amine-containing molecules.[1][2] The PEG linker enhances the solubility and pharmacokinetic
properties of the resulting conjugates.[3] Given its reactive nature, a thorough understanding of
its safe handling is paramount for researchers and drug development professionals.

Chemical and Physical Properties

Limited specific experimental data for Propargyl-PEG11-acid is available. The table below
summarizes its known properties.
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Property Value Source
Molecular Formula C26H48013 [4]
Molecular Weight 568.66 g/mol

Purity >96%

For context, physical properties of related short-chain Propargyl-PEG-acids and the parent

compound, Propargyl alcohol, are provided below. These values should be considered

indicative and not a direct representation of Propargyl-PEG11-acid's properties.

Table 2.1: Physical Properties of Related Propargyl Compounds

Molecular . o .
CAS . Melting Boiling Density
Compound Weight ( ) )
Number Point (°C) Point (°C) (glcm?)
g/mol )
Propargyl- . . .
) 55683-37-9 128.1 Not Available Not Available Not Available
PEG1-acid
Propargyl- 1859379-85- ) ) ) ]
) Not Available Not Available Not Available Not Available
PEG2-acid 3
Propargyl- 1245823-51- ) ) )
) 304.3 Not Available Not Available Not Available
PEGb5-acid 1
Propargy!
107-19-7 56.07 -53 114-115 0.963
alcohol

Data for Propargyl alcohol from reference. Data for other Propargyl-PEG-acids from

references.

Hazard Identification and Toxicology Summary

A specific toxicological profile for Propargyl-PEG11-acid is not available. The hazard

assessment is therefore based on the known risks of its constituent functional groups

(propargyl and carboxylic acid) and data from related molecules like propargyl alcohol and

propargylamine.
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The propargyl group is the primary source of potential toxicity. Propargyl alcohol is classified as

toxic if swallowed, fatal in contact with skin, and causes severe skin burns and eye damage. It

may also cause damage to the liver and kidneys through prolonged or repeated exposure.

Propargylamine is also highly toxic and corrosive. While the long PEG chain in Propargyl-

PEG11-acid is expected to modulate this toxicity, prudence dictates that it should be handled

as a potentially hazardous substance.

Table 3.1: Toxicological Data for Related Compounds

Route of .
Compound Species LD50
Exposure

Hazard
Statements

Propargyl alcohol  Oral Rat Not specified

Toxic if
swallowed, Fatal
in contact with
skin, Causes
severe skin
burns and eye
damage, May
cause damage to
organs (Liver,
Kidney) through
prolonged or
repeated

exposure.

Propargylamine Oral Rat 780 mg/kg

Harmful if
swallowed, Fatal
in contact with
skin, Causes
severe skin
burns and eye

damage.

Propargylamine Dermal Rabbit 77 mg/kg

Fatal in contact

with skin.
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Safe Handling and Personal Protective Equipment
(PPE)

Based on the potential hazards, the following handling procedures and PPE are recommended.
4.1. Engineering Controls

» All work with solid Propargyl-PEG11-acid and its solutions should be conducted in a
certified chemical fume hood to minimize inhalation exposure.

e An eyewash station and safety shower must be readily accessible in the work area.

4.2. Personal Protective Equipment (PPE) A comprehensive PPE strategy is mandatory to
prevent skin and eye contact, inhalation, and ingestion.

Body Part Required PPE Specifications & Rationale

Nitrile or neoprene gloves are
_ _ recommended. Inspect for
Hands Chemical-resistant gloves
tears before use and change

frequently.

Provides protection from

o splashes and aerosols. A face
Safety goggles with side- ) ]
Eyes ) shield may be required for
shields ) o
procedures with a high risk of

splashing.

A lab coat should be worn at

) all times. For tasks with a
Laboratory coat or disposable ) ]
Body higher risk of splashes, a
gown _
disposable gown offers

additional protection.

For situations where a fume

hood is not available or for spill
Respiratory Use in a chemical fume hood cleanup, a NIOSH-approved

respirator with an appropriate

cartridge may be necessary.
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Experimental Workflow for Safe Handling

The following diagram illustrates a general workflow for the safe handling of Propargyl-PEG11-
acid, from receipt to disposal.
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Preparation & Planning

Conduct Risk Assessment
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Cleanup & Disposal
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'

Segregate Hazardous Waste

Y

Dispose via EHS Protocols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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